Cas no 2097964-81-1 (1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole)

• Product name: 1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2097964-81-1
• MF: C₁₁H₁₁ClN₂S
• MW: 238.736439943314
• CID: 5723492
• PubChem ID: 121211930

1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• starbld0024465
• 1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
• AKOS026722084
• F2198-2491
• 2097964-81-1
• 1-(chloromethyl)-5-cyclopropyl-3-thiophen-2-ylpyrazole
• 1H-Pyrazole, 1-(chloromethyl)-5-cyclopropyl-3-(2-thienyl)-

• Inchi： 1S/C11H11ClN2S/c12-7-14-10(8-3-4-8)6-9(13-14)11-2-1-5-15-11/h1-2,5-6,8H,3-4,7H2
• InChI Key： WBOZRUJFPIQPRB-UHFFFAOYSA-N
• SMILES： ClCN1C(=CC(C2=CC=CS2)=N1)C1CC1

Computed Properties

• Exact Mass: 238.0331472g/mol
• Monoisotopic Mass: 238.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 374.1±42.0 °C at 760 mmHg
• Flash Point: 180.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 1.11±0.10(Predicted)

1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)